Cas no 83104-87-4 ((-)-Epigallocatechin-3-(3''-O-methyl) gallate)

(-)-Epigallocatechin-3-(3''-O-methyl) gallate structure

83104-87-4 structure

Product Name:(-)-Epigallocatechin-3-(3''-O-methyl) gallate

CAS No:83104-87-4

MF:C₂₃H₂₀O₁₁

MW:472.398307800293

CID:720612

Update Time:2024-10-27

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,4-dihydroxy-5-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
- (-)-Epigallocatechin-3-(3''-O-methyl) gallate
- (-)-Epigallocatechin 3-(3''-O-methly) gallate
- [(2R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate
- Benzoic acid,3,4-dihydroxy-5-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphe...
- BENZOIC ACID,3,4-DIHYDROXY-5-METHOXY-,(2R,3R)-3,4-DIHYDRO-5,7-DIHYDROXY-2-(3,4,5-TRIHYDROXYPHENYL)-2H-1-BENZOPYRAN-3-YL...
- UNII-O97U9TPY8V
- 3,4-Dihydroxy-5-methoxybenzoic acid (2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
- (-)-EGCG-3''-O-Me
- Epigallocatechin 3-O-(3-O-methyl)gallate
- Egcg3''me
- O97U9TPY8V
- Epigallocatechin 3-O-(3-O-methylgallate)
- [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate
- (-)-Epigallocatechin 3-(3-methyl-gallate)
- Epigallocatechin 3-O-(3-O-Methyl)-Gallate
- (-)-Epigallocatechin 3-O-(3-O-methylgallate)
- (-)-Epigallocatechin-3-O-(3'-O-methyl)-gallate
- SCHEMB
- Benzoic acid, 3,4-dihydroxy-5-methoxy-, 3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester, (2R-cis)- (ZCI)
- (-)-Epigallocatechin 3-(3′′-O-methyl)gallate
- (-)-Epigallocatechin 3-O-(3′-O-methyl)-gallate
- EGCG3′′Me
- Inchi： 1S/C23H20O11/c1-32-18-5-10(4-16(28)21(18)30)23(31)34-19-8-12-13(25)6-11(24)7-17(12)33-22(19)9-2-14(26)20(29)15(27)3-9/h2-7,19,22,24-30H,8H2,1H3/t19-,22-/m1/s1
- InChI Key： WVRDOLPMKOCJRJ-DENIHFKCSA-N
- SMILES： O([C@@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=C(O)C(O)=C(O)C=1)O)O)C(C1C=C(O)C(O)=C(OC)C=1)=O

Computed Properties

Exact Mass: 472.10100
Monoisotopic Mass: 472.10056145 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 694
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 472.4
XLogP3: 2.6
Topological Polar Surface Area: 186

Experimental Properties

Color/Form: Powder
Density: 1.77
Melting Point: 221-223 ºC(dec.)
PSA: 186.37000
LogP: 2.53620

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E914508-5mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	98%	5mg	￥3,312.00	2022-01-10
Chengdu Biopurify Phytochemicals Ltd	BP3000-5mg	(-)-EGCG-3''-O-Me	83104-87-4	98%	5mg	$260	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP3000-10mg	(-)-EGCG-3''-O-Me	83104-87-4	98%	10mg	$450	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E53850-5mg	[(2R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-chromen-3-yl] 3,4-dihydroxy-5-methoxybenzoate	83104-87-4	,HPLC≥95%	5mg	¥3328.0	2023-09-07
ChemFaces	CFN92081-5mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	>=98%	5mg	$368	2021-07-22
MedChemExpress	HY-N2228-1mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	99.83%	1mg	￥3800	2025-04-15
MedChemExpress	HY-N2228-5mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	99.83%	5mg	￥6800	2024-04-17
ChemFaces	CFN92081-5mg	(-)-Epigallocatechin-3-(3''-O-methyl) gallate	83104-87-4	>=98%	5mg	$368	2022-10-09
Chengdu Biopurify Phytochemicals Ltd	BP3000-5mg	(-)-EGCG-3''-O-Me	83104-87-4	98%	5mg	$260	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP3000-10mg	(-)-EGCG-3''-O-Me	83104-87-4	98%	10mg	$450	2023-09-19

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Production Method

Production Method 1

1186527-12-7

83104-87-4

Reaction Conditions

1.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 2

1186527-12-7

83104-87-4

Reaction Conditions

1.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 3

70845-73-7

332386-74-0

83104-87-4

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 3 h, reflux
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 6 h, rt

Reference

Regiospecific and enantioselective synthesis of methylated metabolites of tea catechins

Wan, Sheng Biao; et al, Tetrahedron, 2006, 62(25), 5897-5904

Production Method 4

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 5

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 6

125740-31-0

83104-87-4

Reaction Conditions

1.1 Reagents: Borax (B4Na2O7.10H2O) Solvents: Water ; 1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
1.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
2.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 7

125740-31-0

83104-87-4

Reaction Conditions

1.1 Reagents: Sodium tetraborate Solvents: Water ; 1 h, rt
1.2 Reagents: Sodium hydroxide ; 12 h, rt
1.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
2.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 8

901125-31-3

83104-87-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 6 h, rt

Reference

Regiospecific and enantioselective synthesis of methylated metabolites of tea catechins

Wan, Sheng Biao; et al, Tetrahedron, 2006, 62(25), 5897-5904

Production Method 9

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 10

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 11

970-74-1

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, -20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 12

970-74-1

83104-87-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; -20 °C; 1.5 h, -20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 13

149-91-7

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine ; rt; 4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Borax (B4Na2O7.10H2O) Solvents: Water ; 1 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
2.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
3.1 Reagents: Triethylamine Solvents: Acetonitrile ; 1.5 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Syntheses of methylated catechins and theaflavins using 2-nitrobenzenesulfonyl group to protect and deactivate phenol

Asakawa, Tomohiro; et al, Journal of Antibiotics, 2016, 69(4), 299-312

Production Method 14

149-91-7

83104-87-4

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine ; rt; 4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium tetraborate Solvents: Water ; 1 h, rt
2.2 Reagents: Sodium hydroxide ; 12 h, rt
2.3 Reagents: Sulfuric acid ; 1 h, pH 2, rt
3.1 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; 1.5 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: p-Toluenesulfonic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 1 h, rt
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; 16 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Thiophenol , Cesium carbonate Solvents: Acetonitrile ; 0 °C; 3.5 h, rt

Reference

Regioselective synthesis of methylated epigallocatechin gallate via nitrobenzenesulfonyl (Ns) protecting group

Aihara, Yoshiyuki; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4171-4174

Production Method 15

989-51-5

83104-87-4

298700-57-9

298700-56-8

224434-07-5

173484-92-9

873936-18-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3.5 h, -50 °C
1.2 Reagents: Acetic acid

Reference

Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities

Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Production Method 16

989-51-5

9033-25-4

83104-87-4

298700-56-8

224434-07-5

173484-92-9

1186527-19-4

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Raw materials

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Preparation Products

(-)-Epigallocatechin-3-(3''-O-methyl) gallate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:83104-87-4)(-)-Epigallocatechin-3-(3''-O-methyl) gallate

Order Number:A1205270

Stock Status:in Stock

Quantity:1mg/5mg/10mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:41

Price ($):180.0/432.0/603.0

Email:sales@amadischem.com

Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:83104-87-4)Epigallocatechin3-O-(3-O-methyl)gallate

Order Number:CRN0844

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:1197063825@qq.com

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83104-87-4 ((-)-Epigallocatechin-3-(3''-O-methyl) gallate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:83104-87-4)(-)-Epigallocatechin-3-(3''-O-methyl) gallate

Purity:99%/99%/99%

Quantity:1mg/5mg/10mg

Price ($):180.0/432.0/603.0

Hubei Cuiyuan Biotechnology Co.,Ltd

(CAS:83104-87-4)Epigallocatechin3-O-(3-O-methyl)gallate

Purity:≥98%

Quantity:5mg/20mg/50mg

Price ($):Inquiry